Cas no 127305-92-4 (8-Oxa-2,5-diaza-7-phosphadecanedioicacid, 7-hydroxy-3,6-dimethyl-4-oxo-9-(phenylmethyl)-, 1-(phenylmethyl) ester,7-oxide, (3S,6R,9S)-)

• Product Name: 8-Oxa-2,5-diaza-7-phosphadecanedioicacid, 7-hydroxy-3,6-dimethyl-4-oxo-9-(phenylmethyl)-, 1-(phenylmethyl) ester,7-oxide, (3S,6R,9S)-
• CAS No: 127305-92-4
• MF: C₂₂H₂₇N₂O₈P
• MW: 478.432147264481
• CID: 147488
• PubChem ID: 5492457
• Update Time: 2025-04-19

8-Oxa-2,5-diaza-7-phosphadecanedioicacid, 7-hydroxy-3,6-dimethyl-4-oxo-9-(phenylmethyl)-, 1-(phenylmethyl) ester,7-oxide, (3S,6R,9S)- Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-2,5-diaza-7-phosphadecanedioicacid, 7-hydroxy-3,6-dimethyl-4-oxo-9-(phenylmethyl)-, 1-(phenylmethyl) ester,7-oxide, (3S,6R,9S)-
• (2S)-2-[hydroxy-[(1R)-1-[[(2S)-2-(phenylmethoxycarbonylamino)propanoyl]amino]ethyl]phosphoryl]oxy-3-phenylpropanoic acid
• 8-Oxa-2,5-diaza-7-phosphadecanedioicacid, 7-hydroxy-3,6-dimethyl-4-oxo-9-(phenylmethyl)-, 1-(p...
• 8-Oxa-2,5-diaza-7-phosphadecanedioicacid, 7-hydroxy-3,6-dimethyl-4-oxo-9-(phenylmethyl)-, 1-(phenylmethyl) ester,7-oxide, (3S
• O-((-((N-(phenylmethoxycarbonyl)alanyl)amino)ethyl)hydroxyphosphinyl)-3-phenylacetate
• (2S)-2-{[(R)-[(1R)-1-({N-[(benzyloxy)carbonyl]-L-alanyl}amino)ethyl](hydroxy)phosphoryl]oxy}-3-phenylpropanoic acid
• Zaa-P(O)F
• ZAF
• 6cpa
• 127305-92-4
• DTXSID40155487
• DB08762
• NS00072420
• Q27097947
• O-(((1r)-((N-Phenylmethoxycarbonyl-L-Alanyl)amino)ethyl)hydroxyphosphono)-L-Benzylacetic Acid
• PD004554

• Inchi： 1S/C22H27N2O8P/c1-15(23-22(28)31-14-18-11-7-4-8-12-18)20(25)24-16(2)33(29,30)32-19(21(26)27)13-17-9-5-3-6-10-17/h3-12,15-16,19H,13-14H2,1-2H3,(H,23,28)(H,24,25)(H,26,27)(H,29,30)/t15-,16+,19-/m0/s1
• InChI Key： UPJNMOBJDSFRTI-FCEWJHQRSA-N
• SMILES： P([C@H](C)NC([C@H](C)NC(=O)OCC1C=CC=CC=1)=O)(=O)(O)O[C@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 477.14278
• Monoisotopic Mass: 478.150502
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2
• Topological Polar Surface Area: 151

Experimental Properties

• Density: 1.34
• Refractive Index: 1.574
• PSA: 154.09
• LogP: 3.70610